N-(piperidin-4-ylmethyl)pyridin-2-amine hydrochloride
Overview
Description
“N-(piperidin-4-ylmethyl)pyridin-2-amine hydrochloride” is a compound that contains a piperidine moiety . Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state . They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . Specific methods of piperidine synthesis have been widely studied .
Chemical Reactions Analysis
Piperidine derivatives are formed through various intra- and intermolecular reactions . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .
Scientific Research Applications
Chemical Synthesis
N-(piperidin-4-ylmethyl)pyridin-2-amine hydrochloride plays a role in chemical synthesis, specifically in the production of various intermediates and compounds. Shen Li (2012) synthesized 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate of lafutidine, indicating the relevance of similar compounds in pharmaceutical synthesis (Shen Li, 2012).
Biological and Pharmacological Research
The biological N-oxidation of piperidine, a component of N-(piperidin-4-ylmethyl)pyridin-2-amine hydrochloride, was studied by D. Y. Wang et al. (2016). This research highlights the pharmacological relevance of piperidine derivatives in understanding mammalian biochemistry and potential therapeutic applications (D. Y. Wang, J. Gorrod, A. Beckett, 2016).
Biomimetic Studies
Karuppasamy Sundaravel et al. (2011) conducted studies on biomimetic iron(III) complexes with ligands similar to N-(piperidin-4-ylmethyl)pyridin-2-amine. These studies are crucial for understanding and replicating biological processes like oxygen transport and catalysis in a laboratory setting (Karuppasamy Sundaravel et al., 2011).
Receptor Binding Assays
Li Guca (2014) and Yang Fang-wei (2013) researched the synthesis and in vitro receptor binding assay of compounds structurally related to N-(piperidin-4-ylmethyl)pyridin-2-amine. Such studies are fundamental in drug discovery, particularly in identifying potential therapeutic targets (Li Guca, 2014); (Yang Fang-wei, 2013).
Structural and Conformational Studies
S. Ö. Yıldırım et al. (2006) analyzed the crystal structure of a compound similar to N-(piperidin-4-ylmethyl)pyridin-2-amine, providing insights into molecular conformations that are vital for understanding the chemical and physical properties of these compounds (S. Ö. Yıldırım et al., 2006).
Photocatalytic Degradation Studies
The study of photocatalytic oxidation of amines, including piperidine, by G. Low et al. (1991) has implications for environmental chemistry and pollutant degradation. Understanding the degradation pathways of these compounds is essential for assessing their environmental impact and developing remediation strategies (G. Low, S. McEvoy, R. W. Matthews, 1991).
Future Directions
Piperidine derivatives are being utilized in different therapeutic applications and have shown promising results in various fields of drug discovery . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, the future directions of “N-(piperidin-4-ylmethyl)pyridin-2-amine hydrochloride” could be in the continued exploration of its potential therapeutic applications.
properties
IUPAC Name |
N-(piperidin-4-ylmethyl)pyridin-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3.ClH/c1-2-6-13-11(3-1)14-9-10-4-7-12-8-5-10;/h1-3,6,10,12H,4-5,7-9H2,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQAPLCGYXGIWAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CNC2=CC=CC=N2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10694898 |
Source
|
| Record name | N-[(Piperidin-4-yl)methyl]pyridin-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10694898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(piperidin-4-ylmethyl)pyridin-2-amine hydrochloride | |
CAS RN |
380396-49-6 |
Source
|
| Record name | N-[(Piperidin-4-yl)methyl]pyridin-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10694898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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